Cas no 327062-05-5 (N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-3,4-dimethoxybenzamide)

• Product Name: N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-3,4-dimethoxybenzamide
• CAS No: 327062-05-5
• MF: C₁₉H₁₆Cl₂N₂O₃S
• MW: 423.312941551209
• CID: 6434422
• PubChem ID: 1185656
• Update Time: 2023-12-27

N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2,5-dichlorophenyl)methyl-1,3-thiazol-2-yl}-3,4-dimethoxybenzamide
• N-(5-(2,5-dichlorobenzyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• Benzamide, N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3,4-dimethoxy-
• F0710-0085
• N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• Oprea1_168013
• 327062-05-5
• AB00672288-01
• N-{5-[(2,5-DICHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-3,4-DIMETHOXYBENZAMIDE
• SR-01000460212
• SR-01000460212-1
• N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• AKOS002309161

• Inchi： 1S/C19H16Cl2N2O3S/c1-25-16-6-3-11(9-17(16)26-2)18(24)23-19-22-10-14(27-19)8-12-7-13(20)4-5-15(12)21/h3-7,9-10H,8H2,1-2H3,(H,22,23,24)
• InChI Key： OAVLIKGYHWPMHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1=CN=C(NC(C2C=CC(=C(C=2)OC)OC)=O)S1)Cl

Computed Properties

• Exact Mass: 422.0258689g/mol
• Monoisotopic Mass: 422.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes